Cas no 2171651-60-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid
• CAS No: 2171651-60-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6323741
• PubChem ID: 165569073
• Update Time: 2025-10-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid
• 2171651-60-6
• EN300-1569074
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5,5-dimethylhexanoic acid

• Inchi： 1S/C26H32N2O5/c1-26(2,3)14-12-22(24(30)31)28-23(29)13-15-27-25(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： PGEUIKWUQDLZTL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C(=O)O)CCC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic Acid (CAS: 2171651-60-6)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid (CAS: 2171651-60-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The integration of fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it a valuable tool in solid-phase peptide synthesis (SPPS).

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2171651-60-6 in the synthesis of peptide-based inhibitors for proteolytic enzymes. The study demonstrated that the incorporation of this compound into peptide chains significantly improved their binding affinity and selectivity towards target enzymes, such as matrix metalloproteinases (MMPs). The researchers employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structural integrity and purity of the synthesized peptides. These findings highlight the compound's potential in developing next-generation enzyme inhibitors with enhanced pharmacokinetic properties.

Another notable research effort, detailed in a recent issue of Bioorganic & Medicinal Chemistry Letters, focused on the application of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid in the design of prodrugs. The study revealed that the compound's unique hydrophobic and steric properties facilitate the efficient release of active drug molecules in targeted tissues. By conjugating this molecule with anticancer agents, researchers achieved a marked reduction in systemic toxicity and improved tumor-specific drug accumulation. These results underscore the compound's versatility in prodrug design and its potential to address challenges associated with conventional chemotherapy.

Further investigations into the mechanistic aspects of 2171651-60-6 were conducted by a team at the University of Cambridge, as reported in Chemical Science. The team utilized computational modeling and molecular dynamics simulations to elucidate the compound's interactions with biological macromolecules. Their findings suggested that the dimethylhexanoic acid moiety plays a pivotal role in stabilizing ligand-receptor complexes, thereby enhancing the efficacy of therapeutic peptides. This study provides a theoretical foundation for the rational design of peptide-based drugs incorporating this compound.

In summary, the recent research on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5,5-dimethylhexanoic acid (CAS: 2171651-60-6) highlights its multifaceted applications in drug discovery and development. From enzyme inhibition to prodrug design, this compound continues to demonstrate its value as a versatile and efficient tool in chemical biology. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the pharmaceutical industry.